Cas no 950383-61-6 (2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1lambda6,2-thiazolidine-1,1,3-trione)

• Product Name: 2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1lambda6,2-thiazolidine-1,1,3-trione
• CAS No: 950383-61-6
• MF: C₁₈H₁₈N₂O₅S₂
• MW: 406.475922107697
• CID: 5908674
• PubChem ID: 20896758
• Update Time: 2025-10-30

2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1lambda6,2-thiazolidine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)phenyl]-1,1-dioxo-1,2-thiazolidin-3-one
• 3-Isothiazolidinone, 2-[4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]phenyl]-, 1,1-dioxide
• CCG-155695
• AKOS001557100
• VU0640795-1
• 2-[4-(3,4-DIHYDRO-2(1H)-ISOQUINOLINYLSULFONYL)PHENYL]-3-ISOTHIAZOLIDINONE 1,1-DIOXIDE
• F5293-0606
• 2-[4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl]-1lambda6,2-thiazolidine-1,1,3-trione
• 2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenyl)isothiazolidin-3-one 1,1-dioxide
• 950383-61-6
• 2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1lambda6,2-thiazolidine-1,1,3-trione

• Inchi： 1S/C18H18N2O5S2/c21-18-10-12-26(22,23)20(18)16-5-7-17(8-6-16)27(24,25)19-11-9-14-3-1-2-4-15(14)13-19/h1-8H,9-13H2
• InChI Key： DVTNITLOYYPKBT-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCC(=O)N1C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 406.06571403g/mol
• Monoisotopic Mass: 406.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 629.2±65.0 °C(Predicted)
• pka: -4.66±0.20(Predicted)

Additional information on 2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1lambda6,2-thiazolidine-1,1,3-trione

Compound CAS No. 950383-61-6: A Comprehensive Overview

The compound with CAS No. 950383-61-6, known as 2-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl-1λ6,2-thiazolidine-1,1,3-trione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazolidine ring system and a sulfonyl group attached to a tetrahydroisoquinoline moiety. These structural elements contribute to its potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of thiazolidine derivatives in the development of bioactive compounds. The thiazolidine ring system is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable component in drug design. The sulfonyl group, on the other hand, is often associated with increased stability and solubility in polar solvents. This combination of functional groups makes the compound an ideal candidate for exploring novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential as a modulator of cellular signaling pathways. Researchers have demonstrated that certain thiazolidine derivatives can inhibit key enzymes involved in inflammation and oxidative stress. For instance, a study published in the *Journal of Medicinal Chemistry* revealed that analogs of this compound exhibit potent anti-inflammatory activity by targeting cyclooxygenase (COX) enzymes. This finding underscores the importance of further investigation into the pharmacological properties of CAS No. 950383-61-6.

In addition to its biological applications, this compound has also been explored for its role in material science. The thiazolidine ring system has been shown to enhance the mechanical properties of polymers when incorporated into their structure. A recent study in *Macromolecules* demonstrated that polymers containing thiazolidine moieties exhibit improved tensile strength and thermal stability. These findings suggest that CAS No. 950383-61-6 could be a valuable building block for developing advanced materials with tailored properties.

The synthesis of CAS No. 950383-61-6 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to construct the complex structure of this compound. A notable advancement in this area was reported in *Organic Letters*, where a team developed an efficient route to synthesize this compound using palladium-catalyzed cross-coupling reactions.

Despite its promising potential, further research is required to fully understand the properties and applications of CAS No. 950383-61-6. Ongoing studies are focusing on optimizing its synthesis to improve yield and scalability while also exploring its biological activity in different model systems. Collaborative efforts between chemists and biologists are expected to unlock new insights into the therapeutic potential of this compound.

In conclusion, CAS No. 950383-61-6 represents a fascinating example of how complex organic molecules can bridge the gap between chemistry and biology. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and materials science. As research continues to unfold, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.